Cas no 88055-46-3 (1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
• CAS No: 88055-46-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 647018
• PubChem ID: 14521809
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
• 3-(2-chloroethyl)-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
• DTXSID30561250
• 88055-46-3

• Inchi： 1S/C9H12ClNO/c1-6-7(2)11-9(5-12)8(6)3-4-10/h5,11H,3-4H2,1-2H3
• InChI Key： LAKSQBPVAAVIJR-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C=O)NC(C)=C1C

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų